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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gold-mercury (Au-Hg) binary

alloy system, detailing its phase equilibria, thermodynamic properties, and the crystal structures

of its constituent phases. The information presented is curated from established metallurgical

databases and scholarly articles to ensure accuracy and relevance for research and

development applications.

The Gold-Mercury Phase Diagram
The Au-Hg system is characterized by the formation of several intermetallic compounds and a

limited solid solubility of mercury in gold. The phase diagram is complex, featuring multiple

peritectic reactions. Gold and mercury readily form amalgams at room temperature, a property

that has been utilized in various historical and industrial processes.[1] A comprehensive

understanding of the phase relationships is crucial for applications ranging from dental

amalgams to specialized electronic components.

The liquidus and solidus lines define the boundaries of the liquid and solid phases. At

temperatures above the liquidus, the alloy is entirely liquid. The solid phases include the

terminal solid solution of mercury in gold (α-Au), and several intermetallic compounds.
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The following tables summarize the key quantitative data for the Au-Hg system, including

invariant reactions and the crystallographic properties of the identified solid phases.

Table 1: Invariant Reactions in the Gold-Mercury System
Reaction Type Temperature (°C)

Composition (at. %
Hg)

Reaction

Peritectic 419 ~65 L + α ⇌ α'

Peritectic 388 ~72 L + α' ⇌ ζ

Peritectic 122 ~78 L + ζ ⇌ Au₂Hg₃

Peritectoid ~25 ~67 ζ + Au₂Hg₃ ⇌ Au₃Hg

Eutectic -38.83 >99 L ⇌ (Hg) + AuHg₂

Note: The exact compositions for some reactions can vary slightly between different literature

sources. The data presented here represents a consensus from the cited references.

Table 2: Crystallographic Data of Solid Phases in the
Gold-Mercury System
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Phase Formula
Crystal
System

Space Group
Lattice
Parameters (Å)

α-Au Au(Hg)
Face-Centered

Cubic
Fm-3m

a ≈ 4.08

(increases with

Hg content)

α' Au₅Hg Hexagonal P6/mmm
a = 2.94, c =

4.83

ζ AuHg Hexagonal - -

- Au₂Hg₃ - - -

- Au₃Hg - - -

- Au₂Hg Hexagonal P6₃/mmc
a = 2.94, c =

4.83

- AuHg₂
Body-Centered

Tetragonal
I4/m

a = 4.28, c =

3.01

Note: Complete crystallographic data for all phases is not consistently available across all

sources. The ζ, Au₂Hg₃, and Au₃Hg phases require further structural characterization.

Experimental Protocols for Phase Diagram
Determination
The determination of the Au-Hg phase diagram relies on a combination of experimental

techniques. The following sections detail the methodologies for the key experiments.

Sample Preparation
Alloy Preparation:

High-purity gold (99.99%+) and mercury (99.99%+) are used as starting materials.

Due to the high vapor pressure of mercury, alloys are typically prepared in sealed, evacuated

quartz ampoules.
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The required amounts of gold and mercury are weighed and placed in the ampoule.

The ampoule is evacuated to a pressure of at least 10⁻⁴ torr and sealed.

The sealed ampoule is then heated in a furnace to a temperature above the liquidus of the

specific composition to ensure complete melting and homogenization. The melt is typically

held at this temperature for several hours with intermittent shaking to promote mixing.

The ampoule is then cooled to the desired temperature for annealing or slowly cooled for

thermal analysis.

Thermal Analysis
Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC):

A small, representative sample of the prepared alloy (typically 10-50 mg) is encapsulated in

a hermetically sealed pan (e.g., stainless steel, tantalum, or a custom-made quartz crucible)

to prevent mercury loss.

An empty, sealed pan is used as a reference.

The sample and reference are heated and cooled at a controlled rate, typically between 1 to

10 °C/min.

The temperature difference between the sample and the reference is recorded as a function

of temperature.

Phase transitions (melting, solidification, peritectic reactions) are identified by endothermic or

exothermic peaks in the DTA/DSC curve. The onset temperature of the peak on heating

corresponds to the transition temperature.

X-ray Diffraction (XRD)
Phase Identification and Lattice Parameter Measurement:

Samples for XRD are typically in powder form. For Au-Hg alloys, this can be achieved by

filing or crushing the solidified alloy. To minimize mercury loss and oxidation, this is often

done under an inert atmosphere or liquid nitrogen.
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The powder is annealed in a sealed capillary to relieve stress and achieve equilibrium.

The XRD patterns are recorded using a diffractometer with a monochromatic X-ray source

(commonly Cu Kα radiation).

Data is typically collected over a 2θ range of 20° to 120° with a step size of 0.02° and a dwell

time of 1-5 seconds per step.

The resulting diffraction patterns are analyzed to identify the phases present by comparing

the peak positions and intensities to standard diffraction databases (e.g., the Powder

Diffraction File from the ICDD).

Precise lattice parameters of the identified phases are determined by refining the diffraction

data using software packages that employ methods like Rietveld refinement.

Metallography
Microstructural Characterization:

A representative sample of the alloy is mounted in a polymer resin. Cold mounting is often

preferred to avoid heating the sample.

The mounted sample is ground using a series of progressively finer silicon carbide papers

(e.g., 240, 400, 600, 800, and 1200 grit) with water or a suitable lubricant.

Polishing is performed using diamond pastes on polishing cloths, starting with a coarser grit

(e.g., 6 µm) and finishing with a finer grit (e.g., 1 µm). A final polishing step with a colloidal

silica or alumina suspension may be used.

Due to the high corrosion resistance of gold-rich alloys, etching is necessary to reveal the

microstructure. A commonly used etchant is a solution of potassium cyanide (KCN) or a

mixture of hydrochloric and nitric acids (aqua regia), used with extreme caution under a fume

hood. The sample is immersed or swabbed with the etchant for a few seconds to minutes.

The etched microstructure is then examined using an optical microscope or a scanning

electron microscope (SEM) equipped with an energy-dispersive X-ray spectroscopy (EDS)

detector to observe the morphology, distribution, and composition of the different phases.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

binary phase diagram, such as the gold-mercury system.
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Experimental Workflow for Binary Phase Diagram Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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